6-(Methylamino)pyrimidine-4-carbonitrile hydrochloride

• IUPAC Name: 6-(methylamino)pyrimidine-4-carbonitrile;hydrochloride
• InChI: InChI=1S/C6H6N4.ClH/c1-8-6-2-5(3-7)9-4-10-6;/h2,4H,1H3,(H,8,9,10);1H
• InChI Key: CIPAYBJQIUGOMO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=NC(=C1)C#N.Cl
• Molecular Formula: C6H7ClN4
• Molecular Weight: 170.60 g/mol

Description

6-(Methylamino)pyrimidine-4-carbonitrile hydrochloride, also known as MAPC hydrochloride, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MAPC hydrochloride is a pyrimidine derivative that has been synthesized using various methods and has shown promising results in several studies.

Scientific Research Applications

Antibacterial and Antiviral Properties

One study highlights the synthesis of pyrazolo[3,4-d]pyrimidine derivatives from 4-amino-6-aryl-2-phenyl pyrimidine-5-carbonitrile derivatives, evaluating their antibacterial activity. This indicates potential applications in developing new antibacterial agents (S. Rostamizadeh et al., 2013). Similarly, other research has focused on synthesizing non-nucleoside analogs of toyocamycin, sangivamycin, and thiosangivamycin to test their antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1), highlighting the importance of certain substituents for antiviral efficacy (T. Renau et al., 1996).

Synthesis of Heterocycles

Research into the synthesis of novel heterocycles using 6-(Methylamino)pyrimidine-4-carbonitrile hydrochloride as a starting material or intermediate is prevalent. For instance, the synthesis of trifluoromethylated analogues of 4,5-dihydroorotic acid from pyrimidine derivatives demonstrates the compound's versatility in organic synthesis and potential applications in designing new drugs or biological probes (V. Sukach et al., 2015).

Anticancer and Anti-inflammatory Applications

Several studies have synthesized new compounds from pyrimidine derivatives for evaluating their anticancer and anti-inflammatory properties. For example, novel pyrimidine and fused pyrimidine derivatives have been tested against breast cancer cell lines, showing promising cytotoxicity and suggesting potential applications in cancer therapy (Pravin S. Bhale et al., 2022). Another study developed multifunctionalized pyrimidine derivatives for anti-inflammatory activity, indicating their potential as new therapeutic agents for inflammation-related diseases (S. S. Undare et al., 2016).

Material Science and Coordination Chemistry

In material science and coordination chemistry, the synthesis of mixed azide and 5-(pyrimidyl)tetrazole bridged Co(II)/Mn(II) polymers from pyrimidine derivatives showcases the application of these compounds in developing new materials with ferroelectric and magnetic properties, which could be useful for electronic devices or as magnetic materials (O. Sengupta, P. Mukherjee, 2010).